Cas no 2287289-31-8 (1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287289-31-8
• MF: C₁₀H₁₅I
• MW: 262.130575418472
• CID: 6611510
• PubChem ID: 137942268
• Update Time: 2025-05-25

1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-iodobicyclo[1.1.1]pentane
• EN300-6761057
• 2287289-31-8
• EN300-37351388
• 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane

• Inchi： 1S/C10H15I/c11-10-5-9(6-10,7-10)8-3-1-2-4-8/h8H,1-7H2
• InChI Key： ZHSHHDCVAZHAKS-UHFFFAOYSA-N
• SMILES： IC12CC(C3CCCC3)(C1)C2

Computed Properties

• Exact Mass: 262.02185g/mol
• Monoisotopic Mass: 262.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane

Introduction to 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane (CAS No: 2287289-31-8)

1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane (CAS No: 2287289-31-8) is a structurally intriguing compound that has garnered significant attention in the field of organic synthesis and medicinal chemistry due to its unique bicyclic framework and the presence of an iodine substituent. This compound belongs to the class of bicyclic alkanes, which are known for their diverse applications in pharmaceuticals, agrochemicals, and material science. The specific arrangement of the cyclopentyl group and the iodine atom at the bridgehead position imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry.

The chemical structure of 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane consists of a cyclopentane ring fused with a three-membered cyclopropane ring, forming a bicyclo[1.1.1]pentane core. The iodine atom is attached to one of the bridgehead carbons, which is adjacent to the cyclopentyl substituent. This structural motif has been explored for its potential in developing novel therapeutic agents, particularly in the realm of drug discovery and molecular recognition.

In recent years, there has been a growing interest in the use of halogenated heterocycles as key building blocks in medicinal chemistry. The iodine atom in 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active compounds.

One of the most compelling aspects of 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane is its utility as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzymes involved in cancer metabolism and inflammation. The rigid bicyclic core provides stability to the molecule, while the iodine substituent allows for selective modifications that can fine-tune biological activity.

Recent advancements in computational chemistry have also highlighted the potential of 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane as a scaffold for virtual screening campaigns. Molecular modeling studies suggest that this compound can be engineered to exhibit specific binding interactions with target proteins, making it a promising candidate for drug design. The integration of machine learning algorithms with traditional synthetic methodologies has further accelerated the discovery process, enabling rapid optimization of lead compounds derived from this scaffold.

The synthesis of 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane itself presents an interesting challenge due to its strained three-membered ring system. However, recent reports have described efficient synthetic routes that leverage transition metal catalysis to construct this motif with high yields and selectivity. These methods often involve cyclization reactions followed by halogenation steps to introduce the iodine atom at the desired position.

In addition to its pharmaceutical applications, 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane has found utility in materials science, particularly in the development of liquid crystals and polymer additives. The rigid structure and halogen substituent contribute to unique electronic properties, making it suitable for applications in optoelectronic devices and advanced materials.

The future prospects for 1-Cyclopentyl-3-iodobicyclo[1.1.1]pentane are promising, with ongoing research exploring its potential in various fields including catalysis, nanotechnology, and green chemistry. As synthetic methodologies continue to evolve, it is anticipated that new derivatives and applications will emerge, further solidifying its importance as a versatile building block in chemical research.